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Compound of Interest

Compound Name: N-methoxyformamide

CAS No.: 34005-41-9

Cat. No.: B1607286

Get Quote

CAS: 34005-41-9 | Molecular Formula:

Document Type: Technical Safety Guide (Whitepaper) Author: Senior Application Scientist
Date: October 26, 2023

Executive Summary & Critical Disambiguation
STOP AND VERIFY: Before proceeding, you must verify the chemical identity. There is a

critical nomenclature risk between N-Methoxyformamide (the subject of this guide) and N-

Methylformamide (NMF, a common solvent). Confusing these two can lead to catastrophic

experimental failure and severe safety gaps.
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Feature
N-Methoxyformamide

(Target)
N-Methylformamide

(Common Solvent)

Structure

CAS 34005-41-9 123-39-7

Functionality
N-Alkoxyamide (Hydroxamic

acid deriv.)
Secondary Amide

Primary Hazard
Genotoxicity (Suspected),

Instability
Reprotoxicity, Hepatotoxicity

Reactivity
Hydrolyzes to O-

Methylhydroxylamine
Stable polar solvent

Guidance: This document specifically covers N-Methoxyformamide, a specialized reagent

often used as a formyl donor or intermediate in the synthesis of N-alkoxy compounds. Due to

the scarcity of specific toxicological data for this niche compound, this guide utilizes Structure-

Activity Relationship (SAR) protocols, treating the substance as a "High-Hazard Unknown" with

potential mutagenic properties typical of the N-O bond class.

Physicochemical Profile & Stability
N-Methoxyformamide is an N-substituted formamide bearing an alkoxy group. This structural

feature introduces thermal instability not seen in simple alkyl amides.

Table 1: Technical Specifications
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Property Data / Prediction Operational Implication

Physical State Colorless to pale yellow oil
Viscosity changes may

indicate polymerization.

Molecular Weight 75.07 g/mol --

Boiling Point ~170–180°C (Predicted)
Do not distill at atm pressure.

Risk of thermal runaway.

Solubility Water, MeOH, DCM, THF

Lipophilic enough to penetrate

skin; hydrophilic enough to

enter blood.

Flash Point > 80°C (Est.)[1]
Combustible. Treat as Class

IIIA.

Decomposition Hydrolytic & Thermal

Releases O-

Methylhydroxylamine

(Toxic/Mutagen).

Hazard Identification: The "Black Box" Approach
Because specific LD50 data for CAS 34005-41-9 is limited, we apply the Precautionary

Principle. We model the hazards based on its metabolic and chemical degradation products.

The Hydrolysis Hazard
Upon contact with mucosal membranes (lungs, eyes) or in acidic aqueous waste streams, N-
methoxyformamide hydrolyzes.

Formic Acid: Corrosive, causes acidosis.

O-Methylhydroxylamine: A known mutagen and skin sensitizer. It interferes with base

excision repair mechanisms in DNA.

GHS Classification (Derived)
Health Hazard: Suspected of causing genetic defects (Muta. 2).
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Skin/Eye: Causes skin irritation (Skin Irrit.[2] 2) and serious eye irritation (Eye Irrit.[3][4][5]

2A).

Sensitization: May cause an allergic skin reaction (Skin Sens. 1).

Visualizing the Hazard Logic
The following diagram illustrates the decision matrix for handling this compound based on its

degradation pathways.
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Caption: Degradation pathways of N-methoxyformamide leading to toxic byproducts.

Engineering Controls & Personal Protective
Equipment (PPE)[1][7]
Do not rely on standard "lab safety" for N-alkoxyamides. The permeation rates of small, polar

amides through standard nitrile are dangerously high.

Engineering Controls
Primary Containment: All handling must occur within a certified Chemical Fume Hood or

Glovebox.

Atmosphere: For synthesis involving heating, use an inert atmosphere (Nitrogen/Argon) to

prevent oxidative decomposition.
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Decontamination: Dedicated waste lines. Do not pour down the sink; hydrolysis in plumbing

traps can release toxic vapors back into the lab.

PPE Matrix
Component Specification Rationale

Gloves (Primary) Butyl Rubber (0.7mm)
Standard Nitrile degrades

rapidly against polar amides.

Gloves (Splash) Double-glove Nitrile

Acceptable only for momentary

touch; change immediately

upon splash.

Respiratory
Full-face respirator with ABEK

filters

If fume hood failure occurs.

Protects against amines and

organic vapors.

Body Tyvek Lab Coat

Prevents absorption through

fabric (cotton absorbs and

holds the chemical against

skin).

Experimental Handling Protocol
Storage[8][9]

Temperature: Store at 2–8°C (Refrigerated).

Environment: Store under inert gas (Argon/Nitrogen) in a desiccator. Moisture triggers slow

hydrolysis.

Container: Amber glass with Teflon-lined caps. Avoid metal containers due to potential

corrosion from hydrolysis byproducts.

Synthesis & Usage Workflow
This workflow ensures self-validating safety checks before the experiment begins.
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Start: N-Methoxyformamide Usage

Identity Check:
Is it CAS 34005-41-9?

Mismatch (Stop)

Don PPE:
Butyl Gloves + Fume Hood

Confirmed

Ensure Anhydrous Conditions

Perform Reaction
(Temp < 60°C)

Quench:
Cold, Buffered Solution

Waste:
Segregated Organic (Amine)

Click to download full resolution via product page

Caption: Operational workflow emphasizing verification and anhydrous conditions.

Quenching & Waste Disposal
Quenching: Do not quench directly with strong acid. Use a buffered solution (pH 7) or dilute

Sodium Bicarbonate to neutralize any formic acid generated without accelerating amine
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release.

Waste Stream: Segregate into "Organic Waste - Toxic/Amine containing."

Labeling: Explicitly label waste containers: "Contains N-Alkoxyamides - Potential Mutagen."

Emergency Response Protocols
Exposure Scenarios

Skin Contact: Immediate wash with Polyethylene Glycol (PEG 400) followed by soap and

water. Why PEG? It solubilizes lipophilic amides better than water alone.

Eye Contact: Flush for 15 minutes. Isotonic saline is preferred over water to prevent osmotic

damage to corneal cells.

Inhalation: Evacuate to fresh air. If breathing is labored, administer oxygen. Monitor for

delayed pulmonary edema (common with amide/amine inhalation).

Spill Management
Evacuate the immediate area (10-meter radius).

Don PPE: Butyl gloves and respirator.

Neutralize: Cover spill with Vermiculite or Sand. Do not use sawdust (combustible).

Clean: Wash area with a dilute surfactant solution. Test pH of surface to ensure no acidic

residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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